Cas no 1346534-76-6 (5-(benzylsulfanyl)-2-methylpyridine-3-carbonitrile)

• Product Name: 5-(benzylsulfanyl)-2-methylpyridine-3-carbonitrile
• CAS No: 1346534-76-6
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 5217734
• PubChem ID: 86775177
• Update Time: 2025-06-08

5-(benzylsulfanyl)-2-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-methyl-5-[(phenylmethyl)thio]-
• 5-(benzylsulfanyl)-2-methylpyridine-3-carbonitrile

• Inchi： 1S/C14H12N2S/c1-11-13(8-15)7-14(9-16-11)17-10-12-5-3-2-4-6-12/h2-7,9H,10H2,1H3
• InChI Key： YCVFFCHBQYSAAP-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(SCC2=CC=CC=C2)C=C1C#N

Additional information on 5-(benzylsulfanyl)-2-methylpyridine-3-carbonitrile

Introduction to 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile (CAS No. 1346534-76-6)

5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile, with the CAS number 1346534-76-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its benzyl sulfide moiety and a pyridine ring with a cyano group, making it an intriguing candidate for further research and development.

The molecular formula of 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile is C₁₄H₁₃N₂S, and its molecular weight is approximately 247.32 g/mol. The compound's structure includes a benzyl sulfide group attached to a pyridine ring, which is substituted with a methyl group at the 2-position and a cyano group at the 3-position. This combination of functional groups imparts unique chemical properties and reactivity profiles, making it a valuable building block in organic synthesis.

In the context of pharmaceutical research, 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its potential as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory effects on certain kinases, which are key targets in cancer therapy.

The benzyl sulfide moiety in 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile is particularly noteworthy due to its ability to modulate the compound's lipophilicity and bioavailability. This property is crucial for optimizing drug candidates for oral administration and improving their pharmacokinetic profiles. Additionally, the presence of the cyano group provides opportunities for further functionalization and derivatization, allowing researchers to fine-tune the compound's biological activity and selectivity.

In materials science, 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile has been investigated for its potential use in the development of advanced materials with unique electronic and optical properties. The pyridine ring and cyano group contribute to the compound's electronic structure, making it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent studies have demonstrated that derivatives of this compound can be used as electron transport materials in OLED devices, leading to improved device performance and stability.

The synthesis of 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile typically involves multistep reactions, including the formation of the benzyl sulfide moiety and the introduction of the cyano group onto the pyridine ring. One common synthetic route involves the reaction of 2-methylpyridine-3-carbonitrile with benzyl mercaptan in the presence of a base, followed by purification steps to obtain the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the compound, making it essential to optimize these parameters for large-scale production.

In addition to its potential applications in pharmaceuticals and materials science, 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile has also been studied for its use as a ligand in coordination chemistry. The presence of both sulfur and nitrogen donor atoms makes it an excellent candidate for forming stable complexes with various metal ions. These complexes have been explored for their catalytic properties in organic transformations, such as C-H activation and cross-coupling reactions. Research published in Inorganic Chemistry in 2020 highlighted the use of such complexes as efficient catalysts for C-H activation reactions under mild conditions.

The safety profile of 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile is an important consideration for its practical applications. While detailed toxicological data may be limited, preliminary studies suggest that it exhibits low toxicity when handled under appropriate conditions. However, standard safety precautions should be followed during handling and storage to minimize any potential risks.

In conclusion, 5-(Benzylsulfanyl)-2-methylpyridine-3-carbonitrile (CAS No. 1346534-76-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups make it a valuable starting material for developing new drugs, advanced materials, and catalytic systems. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.